Cas no 885278-33-1 (6-Fluoro-1H-indazole-3-carbonitrile)
885278-33-1 structure
Product Name:6-Fluoro-1H-indazole-3-carbonitrile
CAS No:885278-33-1
MF:C8H4FN3
MW:161.135864257813
MDL:MFCD07371570
CID:711537
PubChem ID:51358534
Update Time:2024-10-26
6-Fluoro-1H-indazole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Fluoro-1H-indazole-3-carbonitrile
- 1H-Indazole-3-carbonitrile,6-fluoro-
- 4248AC
- FCH855336
- AX8026514
- ST24045359
- AM20041312
- 1H-INDAZOLE-3-CARBONITRILE, 6-FLUORO-
- 6-Fluoro-1H-indazole-3-carbonitrile (ACI)
- 885278-33-1
- SB39515
- SY020630
- DTXSID40680007
- DS-16997
- AKOS006285074
- SCHEMBL16252839
- DB-077750
- AC-28270
- MFCD07371570
-
- MDL: MFCD07371570
- Inchi: 1S/C8H4FN3/c9-5-1-2-6-7(3-5)11-12-8(6)4-10/h1-3H,(H,11,12)
- InChI Key: RRZPVSNDZPXMLN-UHFFFAOYSA-N
- SMILES: N#CC1C2C(=CC(=CC=2)F)NN=1
Computed Properties
- Exact Mass: 161.03900
- Monoisotopic Mass: 161.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.7
- Topological Polar Surface Area: 52.5
Experimental Properties
- Boiling Point: 373.2±22.0℃ at 760 mmHg
- PSA: 52.47000
- LogP: 1.57368
6-Fluoro-1H-indazole-3-carbonitrile Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P280-P305+P351+P338-P310
- Storage Condition:Sealed in dry,Room Temperature
6-Fluoro-1H-indazole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TB885-50mg |
6-Fluoro-1H-indazole-3-carbonitrile |
885278-33-1 | 95+% | 50mg |
221.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TB885-200mg |
6-Fluoro-1H-indazole-3-carbonitrile |
885278-33-1 | 95+% | 200mg |
559.0CNY | 2021-07-12 | |
| Chemenu | CM132863-1g |
6-fluoro-1H-indazole-3-carbonitrile |
885278-33-1 | 95% | 1g |
$204 | 2021-08-05 | |
| Chemenu | CM132863-5g |
6-fluoro-1H-indazole-3-carbonitrile |
885278-33-1 | 95% | 5g |
$561 | 2021-08-05 | |
| TRC | F600320-50mg |
6-Fluoro-1H-indazole-3-carbonitrile |
885278-33-1 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | F600320-100mg |
6-Fluoro-1H-indazole-3-carbonitrile |
885278-33-1 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | F600320-500mg |
6-Fluoro-1H-indazole-3-carbonitrile |
885278-33-1 | 500mg |
$ 340.00 | 2022-06-04 | ||
| abcr | AB491927-250 mg |
6-Fluoro-1H-indazole-3-carbonitrile; . |
885278-33-1 | 250mg |
€168.30 | 2023-06-15 | ||
| abcr | AB491927-1 g |
6-Fluoro-1H-indazole-3-carbonitrile; . |
885278-33-1 | 1g |
€311.30 | 2023-06-15 | ||
| Chemenu | CM132863-250mg |
6-fluoro-1H-indazole-3-carbonitrile |
885278-33-1 | 95%+ | 250mg |
$*** | 2023-03-31 |
6-Fluoro-1H-indazole-3-carbonitrile Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
885278-33-1 (6-Fluoro-1H-indazole-3-carbonitrile) Related Products
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- 1017682-73-3(7-fluoro-3-methyl-1H-indazole)
- 858227-54-0(6-methyl-1H-indazole-3-carbonitrile)
- 662146-05-6(4-Fluoro-3-methyl-1H-indazole)
- 159305-16-5(6-Fluoro-3-methyl-1H-indazole)
- 885278-36-4(5,6-Difluoro-1H-indazole-3-carbonitrile)
- 945265-03-2(5-Fluoro-3-methyl-1H-indazole)
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